Cas no 202982-70-5 (3-chloro-5-fluoro-phenol)

3-Chloro-5-fluorophenol is a halogenated phenolic compound characterized by the presence of both chloro and fluoro substituents on the aromatic ring. This structural configuration imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing effects of the halogen groups enhance its reactivity in electrophilic substitution and coupling reactions. Its high purity and stability under standard conditions ensure consistent performance in fine chemical processes. The compound's unique substitution pattern also facilitates selective functionalization, offering versatility in the development of complex molecules. Proper handling is advised due to its potential toxicity and irritant properties.
3-chloro-5-fluoro-phenol structure
3-chloro-5-fluoro-phenol structure
Product name:3-chloro-5-fluoro-phenol
CAS No:202982-70-5
MF:C6H4ClFO
MW:146.546764373779
MDL:MFCD00042212
CID:66658
PubChem ID:2773713

3-chloro-5-fluoro-phenol Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-fluorophenol
    • C6H4ClFO
    • 3-chloranyl-5-fluoranyl-phenol
    • 3-chloro-5-fluoro-phenol
    • Phenol, 3-chloro-5-fluoro-
    • PubChem2858
    • ZMFBYTAAMHWQHD-UHFFFAOYSA-N
    • SBB086519
    • 3-Chloro-5-fluorophenol, AldrichCPR
    • AS00393
    • VZ35045
    • AM82862
    • AK116841
    • SY026622
    • ST2405027
    • AB0067925
    • MFCD00042212
    • AC-28533
    • DTXSID10378661
    • J-013190
    • 202982-70-5
    • PS-8946
    • DS-2809
    • BP-10712
    • EN300-248338
    • SCHEMBL221839
    • FT-0657199
    • CS-W005519
    • AKOS006230029
    • A814412
    • A928657
    • DTXCID60329688
    • MDL: MFCD00042212
    • Inchi: 1S/C6H4ClFO/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
    • InChI Key: ZMFBYTAAMHWQHD-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C(C([H])=C(C=1[H])O[H])F

Computed Properties

  • Exact Mass: 145.993471g/mol
  • Surface Charge: 0
  • XLogP3: 3.1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 145.993471g/mol
  • Monoisotopic Mass: 145.993471g/mol
  • Topological Polar Surface Area: 20.2Ų
  • Heavy Atom Count: 9
  • Complexity: 99.1
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Color/Form: Yellow liquid similar to phenol
  • Density: 1.408
  • Melting Point: No data available
  • Boiling Point: 206℃ at 760 mmHg
  • Flash Point: 78.4°C
  • Refractive Index: 1.537
  • Water Partition Coefficient: Immiscible with water.
  • PSA: 20.23000
  • LogP: 2.18470
  • Solubility: Unable or difficult to mix

3-chloro-5-fluoro-phenol Security Information

3-chloro-5-fluoro-phenol Customs Data

  • HS CODE:2908199090
  • Customs Data:

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

3-chloro-5-fluoro-phenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-248338-0.05g
3-chloro-5-fluorophenol
202982-70-5 95%
0.05g
$19.0 2024-06-19
Enamine
EN300-248338-1.0g
3-chloro-5-fluorophenol
202982-70-5 95%
1.0g
$36.0 2024-06-19
abcr
AB205510-100 g
3-Chloro-5-fluorophenol, 98%; .
202982-70-5 98%
100g
€1211.30 2023-05-06
abcr
AB205510-1 g
3-Chloro-5-fluorophenol, 98%; .
202982-70-5 98%
1g
€87.80 2023-05-06
eNovation Chemicals LLC
D693955-10g
3-Chloro-5-fluorophenol
202982-70-5 98%
10g
$125 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1063126-10g
3-Chloro-5-fluorophenol
202982-70-5 98%
10g
¥627 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1063126-25g
3-Chloro-5-fluorophenol
202982-70-5 98%
25g
¥1128 2023-04-15
Apollo Scientific
PC8165-1g
3-Chloro-5-fluorophenol
202982-70-5 98%
1g
£10.00 2023-09-01
Apollo Scientific
PC8165-25g
3-Chloro-5-fluorophenol
202982-70-5 98%
25g
£14.00 2023-09-01
TRC
C367185-2.5g
3-Chloro-5-fluorophenol
202982-70-5
2.5g
$ 125.00 2022-04-01

3-chloro-5-fluoro-phenol Production Method

3-chloro-5-fluoro-phenol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:202982-70-5)3-氯-5-氟苯酚
Order Number:LE2892131
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally

Additional information on 3-chloro-5-fluoro-phenol

Professional Introduction to 3-chloro-5-fluoro-phenol (CAS No. 202982-70-5)

3-chloro-5-fluoro-phenol, with the chemical formula C₆H₃ClF, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 202982-70-5, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>fluorineatom in the molecule imparts distinct electronic and steric effects, influencing its reactivity and potential applications. The< strong>chlorosubstituent further enhances its utility as a building block in organic synthesis. Recent studies have highlighted the compound's role in developing novel therapeutic agents, particularly in the area of anti-inflammatory and antimicrobial drugs.

In the realm of medicinal chemistry, 3-chloro-5-fluoro-phenol has been explored for its potential to act as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating fluorine atoms into kinase inhibitors, researchers aim to improve their metabolic stability and binding affinity. The< strong>chlorogroup can also serve as a handle for further functionalization, allowing for the creation of more complex molecular architectures.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of< strong>3-chloro-5-fluoro-phenol. Molecular modeling studies suggest that this compound can interact with specific protein targets, making it a promising candidate for drug discovery. Additionally, the< strong>fluorine-containing moiety is known to enhance the lipophilicity of drug candidates, which is a critical factor in their oral bioavailability.

The agrochemical industry has also shown interest in< strong>3-chloro-5-fluoro-phenol. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. Fluorinated compounds are known for their improved efficacy and environmental stability, which are crucial attributes for agricultural applications. Research is ongoing to identify derivatives of this compound that exhibit enhanced pesticidal activity while minimizing environmental impact.

Synthetic methodologies for preparing< strong>3-chloro-5-fluoro-phenol have been refined over the years, leading to more efficient and scalable production processes. Modern synthetic routes often involve palladium-catalyzed cross-coupling reactions, which allow for precise functionalization of the aromatic ring. These advances have made it possible to produce large quantities of the compound for industrial applications.

The safety profile of< strong>3-chloro-5-fluoro-phenol is another critical aspect that has been thoroughly investigated. While it is not classified as a hazardous material, proper handling procedures must be followed to ensure safe laboratory practices. Researchers emphasize the importance of using personal protective equipment (PPE) and working in well-ventilated areas when handling this compound.

In conclusion, 3-chloro-5-fluoro-phenol(CAS No. 202982-70-5) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its role in creating innovative solutions for human health and agricultural productivity.

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(CAS:202982-70-5)3-chloro-5-fluoro-phenol
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